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Compound of Interest

2-Methoxy-2-(4-
Compound Name:
hydroxyphenyl)ethanol

cat. No.: B1261031

This document provides immediate, essential safety and logistical information for handling 2-
Methoxy-2-(4-hydroxyphenyl)ethanol in a laboratory setting. The following procedural
guidance is based on the known hazards of structurally similar compounds and established
best practices for laboratory safety.

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Methoxy-2-(4-hydroxyphenyl)ethanol
was not available. The following guidance is extrapolated from the SDS of the closely related
compounds 2-(4-Hydroxyphenyl)ethanol and 2-(4-Methoxyphenyl)ethanol. It is imperative to
handle this compound with caution and to conduct a thorough risk assessment before
commencing any experimental work.

Hazard Profile and Personal Protective Equipment

Based on analogous compounds, 2-Methoxy-2-(4-hydroxyphenyl)ethanol is anticipated to be
a skin and eye irritant.[1][2][3] Therefore, appropriate personal protective equipment (PPE) is
mandatory to prevent exposure.

Quantitative Data Summary
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Property Value Source

Molecular Formula CoH1203 PubChem[4]

Molecular Weight 168.19 g/mol PubChem[4]

Hazard Class (Inferred) Skin Irritant, Eye Irritant SDS of Analogs[1][2][3]

Safety Goggles, Chemical-
Recommended PPE Resistant Gloves (Nitrile), Lab General Lab Safety[5][6][7]
Coat

_ _ Well-ventilated area or
Handling Environment ) General Lab Safety[5][6]
chemical fume hood

Operational Plan: Step-by-Step Handling
Procedures

1.

Preparation and Engineering Controls:

Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[5]

Work in a well-ventilated area. For procedures that may generate dust or aerosols, a
chemical fume hood is required.[6]

Remove all unnecessary items from the work area to prevent contamination and clutter.[7]
. Donning Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles that provide a complete seal around the eyes.

[3][6]

Hand Protection: Wear nitrile or other chemical-resistant gloves. Inspect gloves for any signs
of damage before use. Do not wear gloves outside of the laboratory to avoid contaminating
other surfaces.[7][8]

Body Protection: A long-sleeved lab coat is required to protect the skin and clothing.[5][6]
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3. Chemical Handling:

» Before use, visually inspect the container for any signs of damage or leaks.

o When weighing or transferring the solid material, do so carefully to avoid creating dust.
« If creating a solution, add the solid to the solvent slowly to avoid splashing.

o Keep containers tightly closed when not in use to prevent contamination and potential
release of vapors.[1]

4. Post-Handling Procedures:

e Thoroughly wash hands with soap and water after handling the chemical, even if gloves
were worn.[1][2]

o Clean and decontaminate the work area and any equipment used.
e Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan

All waste containing 2-Methoxy-2-(4-hydroxyphenyl)ethanol must be treated as hazardous
waste.

» Solid Waste: Collect any solid waste, including contaminated consumables (e.g., weigh
boats, paper towels), in a designated, labeled hazardous waste container.

e Liquid Waste: Collect all liquid waste containing the compound in a separate, labeled
hazardous waste container. Do not mix with other waste streams unless compatibility has
been confirmed.

» Container Disposal: Empty containers should be rinsed with an appropriate solvent, and the
rinsate collected as hazardous waste. Dispose of the rinsed container in accordance with
your institution's guidelines.

» Follow all local, regional, and national regulations for the disposal of chemical waste.[1]
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Experimental Workflow Diagram
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Caption: Safe handling workflow for 2-Methoxy-2-(4-hydroxyphenyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for 2-
Methoxy-2-(4-hydroxyphenyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-2-methoxy-2-4-hydroxyphenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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